Cas no 496027-82-8 (1-(4-{4-(3,4-dimethylphenyl)phthalazin-1-yloxy}phenyl)propan-1-one)

• Product Name: 1-(4-{4-(3,4-dimethylphenyl)phthalazin-1-yloxy}phenyl)propan-1-one
• CAS No: 496027-82-8
• MF: C₂₅H₂₂N₂O₂
• MW: 382.454386234283
• CID: 5762749
• PubChem ID: 6405355
• Update Time: 2025-06-15

1-(4-{4-(3,4-dimethylphenyl)phthalazin-1-yloxy}phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-{[4-(3,4-DIMETHYLPHENYL)PHTHALAZIN-1-YL]OXY}PHENYL)PROPAN-1-ONE
• 496027-82-8
• Z31245708
• AKOS001054086
• 1-(4-((4-(3,4-dimethylphenyl)phthalazin-1-yl)oxy)phenyl)propan-1-one
• Oprea1_102221
• 1-[4-[4-(3,4-dimethylphenyl)phthalazin-1-yl]oxyphenyl]propan-1-one
• F1174-3149
• UPCMLD0ENAT0513-6353:001
• 1-(4-{4-(3,4-dimethylphenyl)phthalazin-1-yloxy}phenyl)propan-1-one

• Inchi： 1S/C25H22N2O2/c1-4-23(28)18-11-13-20(14-12-18)29-25-22-8-6-5-7-21(22)24(26-27-25)19-10-9-16(2)17(3)15-19/h5-15H,4H2,1-3H3
• InChI Key： UFFDEJVHFASNCL-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(CC)=O)=CC=1)C1=C2C=CC=CC2=C(C2=CC=C(C)C(C)=C2)N=N1

Computed Properties

• Exact Mass: 382.168127949g/mol
• Monoisotopic Mass: 382.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 52.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(4-{4-(3,4-dimethylphenyl)phthalazin-1-yloxy}phenyl)propan-1-one

Recent Advances in the Study of 1-(4-{4-(3,4-dimethylphenyl)phthalazin-1-yloxy}phenyl)propan-1-one (CAS: 496027-82-8)

In recent years, the compound 1-(4-{4-(3,4-dimethylphenyl)phthalazin-1-yloxy}phenyl)propan-1-one (CAS: 496027-82-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique phthalazine-based structure, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, mechanism of action, and potential clinical applications.

The synthesis of 1-(4-{4-(3,4-dimethylphenyl)phthalazin-1-yloxy}phenyl)propan-1-one has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic methods to enhance the efficiency of the production process. These advancements have facilitated further exploration of the compound's pharmacological properties, enabling more detailed structure-activity relationship (SAR) studies.

Mechanistic studies have revealed that 1-(4-{4-(3,4-dimethylphenyl)phthalazin-1-yloxy}phenyl)propan-1-one exhibits potent inhibitory effects on specific kinase enzymes, which are implicated in various disease pathways. For instance, recent in vitro and in vivo experiments have demonstrated its ability to selectively target and modulate the activity of protein kinases involved in inflammatory and oncogenic processes. These findings suggest that the compound could serve as a lead molecule for the development of novel kinase inhibitors.

In addition to its kinase inhibitory properties, 1-(4-{4-(3,4-dimethylphenyl)phthalazin-1-yloxy}phenyl)propan-1-one has also been investigated for its potential applications in neurodegenerative diseases. Preliminary studies indicate that the compound may cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. These observations have sparked interest in further preclinical evaluations to assess its efficacy in models of Alzheimer's and Parkinson's diseases.

Despite these promising findings, challenges remain in the development of 1-(4-{4-(3,4-dimethylphenyl)phthalazin-1-yloxy}phenyl)propan-1-one as a therapeutic agent. Issues such as pharmacokinetic optimization, toxicity profiling, and formulation stability need to be addressed in future research. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, the compound 1-(4-{4-(3,4-dimethylphenyl)phthalazin-1-yloxy}phenyl)propan-1-one (CAS: 496027-82-8) represents a promising candidate for further investigation in the field of chemical biology and drug development. Its unique structural features and diverse biological activities make it a valuable subject for ongoing and future research. Continued exploration of its therapeutic potential is likely to yield significant contributions to the treatment of various diseases.